Cas no 320417-48-9 (Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]-)

• Product name: Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]-
• CAS No: 320417-48-9
• MF: C₁₃H₉N₃OS₂
• MW: 287.360059499741
• MDL: MFCD00139737
• CID: 5214281

Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]-

• MDL： MFCD00139737
• Inchi： 1S/C13H9N3OS2/c1-17-9-2-4-10(5-3-9)19-12-11(8-14)16-6-7-18-13(16)15-12/h2-7H,1H3
• InChI Key： JIAUUMODYZVDDL-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C#N)=C(SC3=CC=C(OC)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]-

Recent Advances in the Study of Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]- (CAS: 320417-48-9)

Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]- (CAS: 320417-48-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, highlighting its significance and future directions.

The compound belongs to the imidazo[2,1-b]thiazole family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The specific substitution pattern at the 6-position with a (4-methoxyphenyl)thio moiety enhances its pharmacological profile, making it a subject of intense research. Recent synthetic methodologies have focused on optimizing yield and purity, with green chemistry approaches gaining traction to reduce environmental impact.

Pharmacological studies have demonstrated that Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]- exhibits potent inhibitory activity against several kinase targets, including those involved in cancer cell proliferation. In vitro assays using human cancer cell lines have shown significant cytotoxicity, particularly in breast and lung cancer models. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its anticancer potential, recent investigations have explored its antimicrobial properties. The compound has shown efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), by disrupting cell wall synthesis. Molecular docking studies reveal strong interactions with bacterial penicillin-binding proteins (PBPs), supporting its potential as a novel antibiotic scaffold.

Despite these promising results, challenges remain in the clinical translation of Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academia and industry are essential to advance this compound into preclinical and clinical trials.

In conclusion, Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(4-methoxyphenyl)thio]- (CAS: 320417-48-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to elucidate its full pharmacological spectrum and overcome existing limitations. The compound's unique chemical structure and biological activities make it a valuable subject for future drug discovery endeavors in the chemical biology and pharmaceutical sectors.